Cas no 2171618-35-0 (3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171618-35-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6455556
• PubChem ID: 165809180
• Update Time: 2025-05-20

3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 3-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1488677
• 2171618-35-0

• Inchi： 1S/C25H28N2O5/c1-15(12-23(28)27-22(24(29)30)13-16-10-11-16)26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： URJJBZVCFZRGNW-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

3-Cyclopropyl-2-(3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}butanamido)propanoic Acid: A Comprehensive Overview

3-Cyclopropyl-2-(3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}butanamido)propanoic Acid (CAS No. 2171618-35-0) is a complex organic compound with significant potential in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique structure, which incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanoic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse applications.

The Fmoc group, derived from 9H-fluorene, is widely used in peptide synthesis as a protecting group for amino acids. Its stability under basic conditions and ease of removal under acidic conditions make it an ideal choice for solid-phase synthesis. In the context of 3-cyclopropyl-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)propanoic acid, the Fmoc group plays a critical role in controlling the reactivity of the amine functionality during synthesis. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and yield of peptide synthesis, particularly in the development of bioactive molecules.

The cyclopropyl group in this compound introduces strain into the molecule, which can enhance its reactivity and selectivity in certain reactions. This structural feature has been exploited in the design of novel catalysts and materials with unique mechanical properties. For instance, researchers have demonstrated that cyclopropane-containing polymers exhibit enhanced thermal stability and mechanical strength compared to their non-strained counterparts. These findings suggest that 3-cyclopropyl derivatives could find applications in high-performance materials for aerospace and automotive industries.

Another intriguing aspect of this compound is its propanoic acid moiety, which can participate in various chemical transformations, such as esterification and amidation. These reactions are fundamental in organic synthesis and have been utilized to construct complex molecules with biological activity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, opening new avenues for drug discovery and development.

In terms of biological applications, 3-cyclopropyl compounds have shown promise as inhibitors of enzymes involved in metabolic pathways. For example, studies have demonstrated that certain cyclopropane-containing compounds can modulate the activity of kinases and proteases, making them potential candidates for anti-cancer therapies. The integration of the Fmoc group into this compound further enhances its utility as a building block for constructing bioactive molecules with tailored functionalities.

From a synthetic perspective, the preparation of 3-cyclopropyl-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)propanoic acid involves multi-step reactions that require precise control over reaction conditions. Key steps include the installation of the Fmoc group onto an amino acid derivative, followed by cyclization to form the cyclopropane ring. Recent innovations in transition-metal catalysis have streamlined these processes, enabling more efficient and scalable syntheses.

Looking ahead, the versatility of this compound positions it as a valuable tool in both academic research and industrial applications. Its ability to serve as a modular building block for constructing complex molecules makes it an attractive candidate for exploring new chemical space. Furthermore, ongoing research into its biological activity and material properties is expected to uncover novel uses that could significantly impact various industries.

In conclusion, 3-cyclopropyl-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)propanoic acid (CAS No. 2171618-35